Cas no 2228537-99-1 (1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228537-99-1
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6363110
• PubChem ID: 165798782
• Update Time: 2025-11-03

1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1908964
• 2228537-99-1

• Inchi： 1S/C11H13BrClN/c1-10(2)6-11(10,14)8-5-7(13)3-4-9(8)12/h3-5H,6,14H2,1-2H3
• InChI Key： PWWGJIHGIXGNCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(CC1(C)C)N)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine

1-(2-Bromo-5-Chlorophenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228537-99-1) is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an amine functionality. The presence of bromine and chlorine substituents on the phenyl ring adds to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of targeting specific biological pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, making them potential candidates for drug development.

The cyclopropane ring in 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine is known for its inherent strain energy, which makes it highly reactive in certain chemical transformations. This property has been exploited in various synthetic routes to construct complex molecular architectures. For example, the ring-opening reactions of this compound under specific conditions have been utilized to synthesize bioactive compounds with intricate stereochemistry.

In addition to its role as an intermediate, this compound has also been studied for its electronic properties. A 2023 paper in *Chemical Communications* reported that derivatives of this compound exhibit unique electronic characteristics, making them suitable for applications in organic electronics. The combination of the cyclopropane ring and the halogenated phenyl group contributes to its distinct electronic behavior, which is being explored for use in advanced materials such as organic semiconductors.

The synthesis of 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of bromine and chlorine substituents is followed by the formation of the cyclopropane ring through a carefully controlled reaction sequence. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound.

From an environmental perspective, the handling and disposal of this compound require adherence to standard laboratory safety protocols. Its stability under various conditions has been thoroughly investigated, ensuring safe handling practices in both academic and industrial settings.

In conclusion, 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228537-99-1) is a versatile compound with a wide range of applications in modern chemistry. Its unique structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing chemical innovation.